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Compound of Interest

Compound Name: Verbascoside

Cat. No.: B1683046

Introduction

Verbascoside, also known as acteoside, is a phenylethanoid glycoside found in a variety of
plant species.[1] This natural compound has garnered significant scientific interest due to its
broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant,
neuroprotective, and anticancer properties.[2] This technical guide provides an in-depth
overview of the pharmacology of verbascoside, focusing on its pharmacokinetics,
pharmacodynamics, and underlying mechanisms of action. The information is intended for
researchers, scientists, and drug development professionals.

Pharmacokinetics

Verbascoside exhibits complex pharmacokinetic properties characterized by low oral
bioavailability.[3] Following oral administration, it is subjected to metabolism in the
gastrointestinal tract and liver.[3]
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Route
Paramet ] of Bioavail Referen
Species Dose . Cmax Tmax .
er Adminis ability ce
tration
Verbasco
side
100 0.13 _
Rat Oral 13.3 min 0.12% [4]
mg/kg pg/mL
Beagle 0.42
10 mg/kg  Oral - ~4% [4]
Dog pg/mL
Beagle 0.72
20mg/kg  Oral - - [4]
Dog pg/mL
Beagle 1.44
40 mg/kg  Oral - - [4]
Dog pg/mL
Pharmacodynamics

Verbascoside exerts its pharmacological effects through multiple mechanisms, including the
modulation of key signaling pathways involved in inflammation, oxidative stress, and apoptosis.

Anti-inflammatory Activity

Verbascoside has been shown to inhibit the production of pro-inflammatory mediators. A key
mechanism is the inhibition of the NF-kB signaling pathway by preventing the phosphorylation
of IkBa and the subsequent nuclear translocation of NF-kB p65.[1] It also down-regulates the

TAK-1/INK/AP-1 signaling pathway.[5]

Antioxidant Activity

The antioxidant properties of verbascoside are attributed to its ability to scavenge free radicals
and to activate the Nrf2/HO-1 signaling pathway, a key regulator of the cellular antioxidant
response.[6][7]

Anticancer Activity
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Verbascoside exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis.
[1] This is achieved through the regulation of pro-apoptotic and anti-apoptotic proteins and the
modulation of signaling pathways such as the HIPK2-p53 pathway in colorectal cancer.[8]

Quantitative Data on In Vitro Cytotoxicity (IC50 Values)

Exposure Time

Cell Line Cancer Type IC50 (uM) (h) Reference
MCF-7 Breast Cancer 0.127 24 [9]

0.2174 48 [9]

0.2828 72 [9]

MDA-MB-231 Breast Cancer 0.1597 24 9]

0.2584 48 [9]

0.2563 72 [9]

~60.9% viability
A549 Lung Cancer - [10]
at 100 pg/mL

Colorectal ~65.6% viability

HT-29 - [10]
Cancer at 100 pg/mL

4T1 Breast Cancer 117 - [11]

Quantitative Data on In Vivo Anticancer Efficacy

. Inhibition of
Cancer Type Animal Model Dose . Reference
Tumor Weight

Colorectal Nude Mice (HCT-
20 mg/kg/day 42.79% [10]
Cancer 116 xenograft)
40 mg/kg/day 53.90% [10]
80 mg/kg/day 60.99% [10]
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Signaling Pathways Modulated by Verbascoside

The pharmacological effects of verbascoside are mediated through its interaction with several
key intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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